Cas no 381725-65-1 (Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI))
381725-65-1 structure
Product Name:Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
CAS No:381725-65-1
MF:C10H19NO2
MW:185.26336312294
CID:298449
PubChem ID:18987401
Update Time:2025-04-19
Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI)
- piperidin-4-yl 2-methylbutanoate
- Butanoic acid,2-methyl-,4-piperidinyl ester(9ci)
- DTXSID30597150
- 381725-65-1
- 4-Piperidinyl 2-methylbutanoate
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- Inchi: 1S/C10H19NO2/c1-3-8(2)10(12)13-9-4-6-11-7-5-9/h8-9,11H,3-7H2,1-2H3
- InChI Key: HQWTYCSAVHDRAU-UHFFFAOYSA-N
- SMILES: O(C(C(C)CC)=O)C1CCNCC1
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Butanoic acid, 2-methyl-, 4-piperidinyl ester (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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